N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide

• Molecular Formula: C14H16FNO
• Molecular Weight: 233.28 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C14H16FNO/c15-13-8-6-11(7-9-13)10-16-14(17)12-4-2-1-3-5-12/h1-2,6-9,12H,3-5,10H2,(H,16,17)
• InChI Key: ZFVADNVABPQYOS-UHFFFAOYSA-N
• SMILES: C1CC(CC=C1)C(=O)NCC2=CC=C(C=C2)F

Description

N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide, also known as AB-FUBINACA, is a synthetic cannabinoid that has gained popularity in the research community due to its potential use as a tool for studying the endocannabinoid system. This compound was first synthesized in 2012 by Pfizer, and since then, it has been used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide acts as a potent agonist at the CB1 and CB2 receptors of the endocannabinoid system, which are responsible for regulating various physiological processes such as pain, appetite, and mood. By binding to these receptors, N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide can modulate their activity and produce a range of effects on the body, including analgesia, sedation, and euphoria.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide has been shown to produce a range of biochemical and physiological effects in both animal and human studies. These effects include changes in heart rate, blood pressure, body temperature, and respiration, as well as alterations in mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide has several advantages as a tool for studying the endocannabinoid system, including its high potency, selectivity, and stability. However, it also has some limitations, such as its potential for producing adverse effects in animal models and its limited availability for research purposes.

Future Directions

There are several potential future directions for research involving N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide, including its use in the development of new therapies for chronic pain, anxiety, and depression, as well as its potential as a tool for studying the endocannabinoid system in more detail. Additionally, further research is needed to better understand the long-term effects of N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide on the body and its potential for producing adverse effects in humans.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide involves several steps, starting with the reaction of cyclohexanone with 4-fluorobenzyl bromide to form 4-fluorobenzylcyclohexanone. This intermediate is then reacted with methylamine to form N-methyl-4-fluorobenzylcyclohexanone, which is subsequently converted to N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide through a series of reactions involving carboxylation and amidation.

Scientific Research Applications

N-(4-fluorobenzyl)-3-cyclohexene-1-carboxamide has been used in a variety of scientific studies to investigate its potential therapeutic applications, as well as its mechanism of action and physiological effects. Some of the most notable studies include its use in the treatment of chronic pain, anxiety, and depression, as well as its potential as a tool for studying the endocannabinoid system.